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Compound of Interest

Compound Name:
5-Bromo-2-(4-pentyl-phenoxy)-

pyridine

Cat. No.: B8251002

Get Quote

Executive Summary & Scientific Context
Brominated pyridines (e.g., 2-bromopyridine, 3-bromopyridine, 2,6-dibromopyridine) are critical

synthons in medicinal chemistry, widely used as precursors for Suzuki-Miyaura couplings,

Buchwald-Hartwig aminations, and lithium-halogen exchange reactions.

While ubiquitous in drug discovery, their safety profile is often underestimated. Unlike simple

halocarbons, the pyridine nitrogen increases water solubility and bioavailability, making dermal

absorption a critical, potentially fatal vector. This guide synthesizes data from multiple Safety

Data Sheets (SDS) and field-proven industrial hygiene protocols to establish a self-validating

safety system for their use.

Chemical & Physical Hazard Profile
The hazard profile shifts significantly depending on the position of the bromine atom and the

physical state (liquid vs. solid).

Comparative Hazard Table
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Property 2-Bromopyridine 3-Bromopyridine 2,6-Dibromopyridine

CAS Number 109-04-6 626-55-1 626-05-1

Physical State
Liquid

(Clear/Yellowish)

Liquid

(Clear/Yellowish)

Solid (Crystalline

Powder)

Flash Point ~54°C (Flammable) ~51°C (Flammable)
N/A (Combustible

Solid)

Acute Tox (Oral)
Toxic (LD50 < 200

mg/kg)
Toxic Toxic

Acute Tox (Dermal) Fatal / Highly Toxic Toxic Irritant / Toxic

Skin Permeation
High (Rapid

Absorption)
High

Moderate (Solid state

limits rate)

Reactivity
Sensitive to strong

oxidizers

Sensitive to strong

oxidizers
Stable, light-sensitive

Critical Scientist Insight: The liquid state of 2-bromopyridine combined with its high lipophilicity

allows it to penetrate standard nitrile gloves in <10 minutes. Treat 2-bromopyridine with the

same dermal precautions as neat pyridine or HF.

SDS Deep Dive: Critical Sections Analysis
Standard SDSs often use generic language. Below is the interpretation required for high-

integrity research environments.

Section 2: Hazard Identification
H310 (Fatal in contact with skin): This is not just "irritation." It implies systemic toxicity upon

absorption. The pyridine ring facilitates transport across the stratum corneum.
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H226 (Flammable Liquid): Vapor density is heavier than air (3.0+). Vapors will accumulate in

biosafety cabinet sumps or low-lying fume hood corners, creating ignition risks if not purged.

Section 4: First Aid (The "Speed Protocol")
Skin Contact: Immediate intervention is vital.

Drench: 15 minutes minimum under safety shower.

Soap: Use lipophilic surfactants (e.g., PEG-based cleansers) if available, otherwise

copious soap. Water alone is less effective due to the compound's oily nature.

Medical: Transport to ER immediately. Do not wait for symptoms (neurotoxicity can be

delayed).

Section 10: Stability & Reactivity
Lithiation Risks: When performing Lithium-Halogen exchange (e.g., with n-BuLi), the reaction

is exothermic.

Failure Mode: If the internal temperature rises above -60°C during addition, the lithiated

intermediate can disproportionate or react with the solvent (THF), leading to a "runaway"

decomposition or unexpected quenching.

Control: Internal temperature monitoring is mandatory, not optional.

Engineering Controls & Personal Protective
Equipment (PPE)
The "Glove Fallacy"
Most researchers assume Nitrile gloves provide adequate protection. They do not. Pyridine

derivatives permeate nitrile rapidly.

PPE Selection Decision Matrix
Splash Protection (Standard Lab Work): Double-gloved Nitrile (change outer pair

immediately upon any contact).
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Immersion / Spill Cleanup:Laminate (Silver Shield/Barrier) or Butyl Rubber.

Why? Laminate films have breakthrough times >480 mins for pyridines, whereas nitrile

breaks through in minutes.

Visualization: PPE Selection Logic

Handling Brominated Pyridines

Physical State?

Liquid (e.g., 2-Bromopyridine) Solid (e.g., 2,6-Dibromopyridine)
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Spill Cleanup / Bulk Transfer
(>100mL or Immersion Risk)

Extended/Uncontrolled
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(Change outer glove every 15 min)
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(REQUIRED)
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Caption: Decision tree for selecting appropriate hand protection based on physical state and

exposure risk.
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Experimental Protocol: Safe Lithiation of 2-
Bromopyridine
This procedure illustrates the integration of safety controls into a standard synthetic workflow.

Objective: Generation of 2-Lithiopyridine via Li-Hal exchange.

Setup:

Flame-dry a 3-neck round bottom flask.

Equip with an internal low-temperature thermometer (thermocouple).

Purge with Argon/Nitrogen.

Reagents:

2-Bromopyridine (1.0 equiv) in anhydrous THF.

n-Butyllithium (1.1 equiv).

Cooling (The Critical Step):

Cool THF solution to -78°C (Dry ice/Acetone).

Safety Check: Ensure internal temp is stable at <-75°C before proceeding.

Addition:

Add n-BuLi dropwise via syringe pump or pressure-equalizing funnel.

Constraint: Rate of addition must be slow enough that internal temp never exceeds -70°C.

Mechanism:[2][3] Rapid addition causes localized heating

decomposition of the unstable 2-lithiopyridine intermediate

formation of "tars" and potential pressure buildup.
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Quenching:

Add electrophile at -78°C. Allow to warm only after quenching is complete.

Emergency Procedures & Spill Response
Spill Response Workflow
Scenario: A 100mL bottle of 2-Bromopyridine shatters inside a fume hood.

Evacuate: Alert immediate area. The smell will be distinct and unpleasant.

Assess: Do you have Laminate gloves? If no, do not touch. Call EHS.[4]

Contain: Use vermiculite or spill pads.

Note: Do not use paper towels alone; they increase surface area for evaporation without

suppressing vapors.

Decontaminate:

Scrub surface with a dilute surfactant solution.

Check for residual contamination using a UV lamp (many pyridines fluoresce/absorb UV,

appearing as dark spots on TLC plates, similar logic applies here if surface allows).

Visualization: Spill Response Logic
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Caption: Triage logic for bromopyridine spills, prioritizing evacuation for open-bench incidents.

Waste Disposal & Environmental Compliance
Core Directive: Never dispose of halogenated pyridines in the general organic waste stream if

your facility separates "Halogenated" vs. "Non-Halogenated."

Segregation:

Must go into Halogenated Organic Waste.

Reason: Incineration of halogenated compounds requires specific scrubbers to capture

acid gases (HBr, NOx). Mixing with non-halogenated fuel blending streams can violate

permit limits.

Labeling:

Explicitly list "2-Bromopyridine" (do not just write "Organic Waste").

Add hazard checkbox: Toxic and Flammable.

Container:

High-density polyethylene (HDPE) or glass. Avoid metal containers if moisture is present

(corrosion risk from hydrolysis to HBr).

References
PubChem. (n.d.). Compound Summary: 2-Bromopyridine. National Library of Medicine.

Retrieved from [Link]

ECHA (European Chemicals Agency). (n.d.). Registration Dossier: 3-Bromopyridine.

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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